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Compound of Interest

Compound Name: (Rac)-Epoxiconazole

Cat. No.: B601465 Get Quote

This technical guide provides a comprehensive overview of the synthesis and stereochemistry

of (rac)-epoxiconazole, a broad-spectrum triazole fungicide. The document is intended for

researchers, scientists, and professionals in the fields of drug development and agrochemistry.

It details the stereoisomeric configurations of epoxiconazole, their differential biological

activities, and a plausible synthetic pathway to the racemic mixture.

Stereochemistry of Epoxiconazole
Epoxiconazole possesses two chiral centers located at the C2 and C3 positions of the oxirane

ring, giving rise to four possible stereoisomers, which exist as two pairs of enantiomers. The

commercial fungicide is primarily a racemic mixture of the cis-diastereomers, specifically the

(2R,3S) and (2S,3R) enantiomers.[1][2] The IUPAC name for the racemic mixture is

(2RS,3SR)-1-[3-(2-chlorophenyl)-2,3-epoxy-2-(4-fluorophenyl)propyl]-1H-1,2,4-triazole.[1]

The spatial arrangement of the substituents on the oxirane ring significantly influences the

biological activity of the stereoisomers. Research has indicated that the (2S,3R)-enantiomer

exhibits significantly higher fungicidal activity against pathogenic fungi, while the (2R,3S)-

enantiomer is more active in regulating plant growth.[3] Despite the potential for developing

more effective, single-enantiomer fungicides, most commercial epoxiconazole products remain

racemic mixtures.[3]

Below is a diagram illustrating the relationship between the different stereoisomers of

epoxiconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b601465?utm_src=pdf-body-img
https://www.benchchem.com/product/b601465?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Epoxiconazole (Ref: BAS 480F) [sitem.herts.ac.uk]

2. pubs.acs.org [pubs.acs.org]

3. STEREOISOMERS OF PESTICIDE MOLECULES AND BIOLOGICAL ACTIVITY
[michberk.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Stereochemistry of (rac)-Epoxiconazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601465#rac-epoxiconazole-synthesis-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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